(2-Amino-5-bromo-pyridin-3-ylmethoxy)-acetic acid ethyl ester

• Molecular Formula: C10H13BrN2O3
• Molecular Weight: 289.13 g/mol
• IUPAC Name: ethyl 2-[(2-amino-5-bromopyridin-3-yl)methoxy]acetate
• InChI: InChI=1S/C10H13BrN2O3/c1-2-16-9(14)6-15-5-7-3-8(11)4-13-10(7)12/h3-4H,2,5-6H2,1H3,(H2,12,13)
• InChI Key: KBQJVFLDCOCQHW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COCC1=C(N=CC(=C1)Br)N

Description

(2-Amino-5-bromo-pyridin-3-ylmethoxy)-acetic acid ethyl ester is a useful research compound. Its molecular formula is C10H13BrN2O3 and its molecular weight is 289.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Hydroxy acetic acid ethyl ester (294 mg, 2.8 mmol) is dissolved in 5.0 mL of DMF and 60% sodium hydride (113 mg, 2.8 mmol) is added at 0° C. The mixture is stirred for 15 min and 5-bromo-3-bromomethyl-pyridin-2-ylamine hydrobromide (392 mg, 1.1 mmol) is added. The mixture is warmed up to room temperature for 2.5 hr. Then water (15 mL) is added along with EtOAc (30 mL). The mixture is stirred for 10 min and the aqueous layer is separated and extracted with EtOAc (2×20 mL). The organic layers are combined and concentrated to give (2-amino-5-bromo-pyridin-3-ylmethoxy)-acetic acid ethyl ester.